3-butyl-2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-butyl-2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C20H21N3O2S2/c1-2-3-10-23-19(25)18-15(9-12-26-18)21-20(23)27-13-17(24)22-11-8-14-6-4-5-7-16(14)22/h4-7,9,12H,2-3,8,10-11,13H2,1H3
• InChI Key: ZEBPBHRTYDUDEU-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C20H21N3O2S2
• Molecular Weight: 399.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including an indole ring, a thieno[3,2-d]pyrimidin-4-one ring, and a sulfanyl group. Indole is a bicyclic compound consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. Thieno[3,2-d]pyrimidin-4-one is a tricyclic compound that consists of a thiophene and a pyrimidinone ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The indole and thieno[3,2-d]pyrimidin-4-one rings are aromatic, meaning they have a cyclic cloud of delocalized π electrons above and below the plane of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the indole ring is known to undergo electrophilic substitution due to the presence of delocalized π electrons.

Mechanism of Action

Target of Action

The compound “3-butyl-2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one” is a complex molecule that contains an indole nucleus . Indole derivatives are known to bind with high affinity to multiple receptors , which suggests that this compound may also interact with various targets in the body.

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities

Biochemical Pathways

Given the broad range of biological activities associated with indole derivatives , it is likely that this compound affects multiple pathways

Result of Action

Given the range of biological activities associated with indole derivatives , it is likely that this compound has diverse effects at the molecular and cellular levels.

Future Directions

The future directions for this compound would likely involve further exploration of its potential biological activities and therapeutic uses. Given the wide range of activities exhibited by indole derivatives, this compound could potentially be developed into a novel therapeutic agent.